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Abstract
BMS-P5 is a potent and selective inhibitor of peptidylarginine deiminase 4 (PAD4), a critical

enzyme in the formation of neutrophil extracellular traps (NETs).[1][2][3][4][5] The ability of

BMS-P5 to block NETosis makes it a valuable tool for research in oncology, immunology, and

inflammatory diseases.[4][6] Proper preparation of a BMS-P5 stock solution is crucial for

accurate and reproducible experimental results. This document provides a detailed protocol for

the preparation, storage, and handling of BMS-P5 stock solutions using dimethyl sulfoxide

(DMSO) as a solvent.

Data Presentation
The following table summarizes the key quantitative data for BMS-P5.
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Parameter Value Source(s)

Molecular Weight 472.58 g/mol [2][5]

CAS Number 1550371-22-6 [2][3][5]

Purity ≥ 99% [7]

IC50 for PAD4 98 nM [1][2][3]

Solubility in DMSO Up to 95 mg/mL (201.02 mM) [2]

Recommended Stock Solution

Concentration
10 mM to 25 mM in DMSO [1][3]

Storage of Powder -20°C for up to 3 years [2][7]

Storage of Stock Solution in

DMSO

-80°C for up to 1 year, -20°C

for up to 1 month
[1][2]

Mechanism of Action: PAD4 Inhibition
BMS-P5 selectively inhibits PAD4, an enzyme that catalyzes the citrullination of histones, a key

step in the formation of NETs. By blocking PAD4, BMS-P5 prevents the decondensation of

chromatin and the subsequent release of NETs, which are implicated in the progression of

various diseases, including multiple myeloma.[1][4][6]
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BMS-P5 Mechanism of Action
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Caption: BMS-P5 inhibits PAD4, blocking histone citrullination and NET formation.

Experimental Protocol: Preparation of a 10 mM
BMS-P5 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-P5 in DMSO.

Materials:

BMS-P5 powder
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Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation:

Allow the vial of BMS-P5 powder to equilibrate to room temperature for at least 15-20

minutes before opening to prevent condensation of moisture.

Ensure that the DMSO used is of high purity and anhydrous, as moisture can affect the

solubility and stability of the compound.[1][2]

Weighing the Compound:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of BMS-P5 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.726 mg of BMS-P5 (Molecular

Weight = 472.58 g/mol ).

Dissolving the Compound:

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the BMS-P5 powder. To prepare a 10 mM stock solution from 4.726 mg of

BMS-P5, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes.[2][8]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

For long-term storage (up to 1 year), store the aliquots at -80°C.[2] For short-term storage

(up to 1 month), store at -20°C.[1][2]

Experimental Workflow:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.selleckchem.com/products/bms-p5.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.selleckchem.com/products/bms-p5.html
https://www.medchemexpress.com/bms-p5.html
https://www.selleckchem.com/products/bms-p5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BMS-P5 Stock Solution Preparation Workflow
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Caption: Workflow for preparing a BMS-P5 stock solution in DMSO.
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Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling BMS-P5 and DMSO.

Handle DMSO in a well-ventilated area or a chemical fume hood, as it can facilitate the

absorption of other chemicals through the skin.

Refer to the Safety Data Sheet (SDS) for BMS-P5 for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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